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Abstract
Englerin A, a sesquiterpene natural product, has garnered significant attention within the

scientific community for its potent and selective activation of Transient Receptor Potential

Canonical 4 (TRPC4) and TRPC5 channels. This technical guide provides a comprehensive

overview of Englerin A's mechanism of action, presenting key quantitative data, detailed

experimental protocols, and visual representations of the associated signaling pathways. Its

unique ability to induce calcium-dependent cell death in cancer cells expressing these

channels positions Englerin A as a valuable tool for research and a potential starting point for

novel therapeutic strategies, particularly in the context of renal cell carcinoma.

Introduction
Isolated from the bark of the East African plant Phyllanthus engleri, (-)-Englerin A has emerged

as a highly efficient, fast-acting, and direct stimulator of TRPC4 and TRPC5 channels[1]. These

channels are non-selective cation channels that play crucial roles in various physiological

processes. The activation of TRPC4 and TRPC5 by Englerin A leads to a significant influx of

calcium ions (Ca2+), ultimately triggering apoptosis in susceptible cells[2][3]. This document
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serves as an in-depth resource for professionals in research and drug development, offering

detailed insights into the pharmacology and experimental application of Englerin A.

Quantitative Data: Potency and Efficacy
Englerin A exhibits impressive potency in the nanomolar range for both TRPC4 and TRPC5

channels. The following tables summarize the key quantitative data gathered from various

studies.

Table 1: Potency of Englerin A on TRPC4 and TRPC5 Channels

Channel Cell Line Assay Type Parameter Value (nM) Reference

TRPC4

HEK 293

(overexpressi

ng)

Calcium

Influx
EC50 11.2 [2][4]

TRPC5

HEK 293

(overexpressi

ng)

Calcium

Influx
EC50 7.6 [2][4]

TRPC4
A498

(endogenous)

Calcium

Influx
EC50 10 [2][4]

Table 2: Effect of Englerin A on Cell Viability
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Cell Line
Channel
Expression

Treatment Parameter Value (nM) Reference

A498 (Renal

Carcinoma)
TRPC4 (-)-Englerin A IC50

7.5 (in 1.8

mM CaCl2)
[2]

A498 (Renal

Carcinoma)
TRPC4 (-)-Englerin A IC50

77.7 (in 180

µM CaCl2)
[2]

HEK 293

(overexpressi

ng TRPC4)

TRPC4
(-)-Englerin A

(4h)
IC50

Not specified,

potent

suppression

[2]

HEK 293

(overexpressi

ng TRPC5)

TRPC5
(-)-Englerin A

(4h)
IC50

Not specified,

potent

suppression

[2]

Table 3: Selectivity Profile of Englerin A

Channel Effect Concentration Reference

TRPC6 No response Not specified [2]

TRPM2 No response Not specified [2]

TRPV4 No response Not specified [2]

TRPA1 Weak inhibition IC50 in 3-4 µM range [5]

TRPV3 Weak inhibition IC50 in 3-4 µM range [5]

TRPM8 Weak inhibition IC50 in 3-4 µM range [5]

Mechanism of Action
Englerin A directly binds to and activates TRPC4 and TRPC5 channels, which are calcium-

permeable non-selective cation channels[1][2]. The binding site is thought to be on the

extracellular side of the channel or accessible from the outer leaflet of the plasma membrane[1]

[2]. Recent cryo-EM structures have revealed that Englerin A binds to a conserved lipid binding
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site between the transmembrane domains of adjacent TRPC5 subunits[6][7]. This binding

induces a conformational change in the channel, leading to its opening.

The activation of these channels results in a rapid and sustained influx of Ca2+ into the cell[2]

[5]. This sudden increase in intracellular calcium concentration disrupts cellular homeostasis

and triggers downstream signaling cascades that culminate in apoptotic cell death[2][3]. The

expression level of TRPC4 has been shown to be a critical determinant of a cancer cell line's

sensitivity to Englerin A[3][5].

Englerin A TRPC4 / TRPC5 ChannelBinds & Activates Ca²⁺ InfluxOpens Channel

Plasma Membrane

Intracellular
Ca²⁺ Overload Apoptotic Cell DeathTriggers
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Englerin A mechanism of action.

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

effects of Englerin A on TRPC4 and TRPC5 channels.

Intracellular Calcium Imaging
This protocol is used to measure changes in intracellular calcium concentration upon Englerin

A application.

Materials:

HEK 293 cells transiently transfected with human TRPC4 or TRPC5 expression plasmids.

A498 renal carcinoma cells (endogenously expressing TRPC4).

Fura-2 AM or Calcium 6 Assay Kit.
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Pluronic F-127.

Extracellular solution (e.g., Tyrode's solution) containing 1.5 mM Ca2+.

Englerin A stock solution in DMSO.

Procedure:

Cell Culture and Transfection: Culture cells in appropriate media. For HEK 293 cells,

transfect with TRPC4 or TRPC5 plasmids using a suitable transfection reagent. Allow 24-48

hours for protein expression.

Dye Loading: Incubate cells with Fura-2 AM (e.g., 2-5 µM) and a similar concentration of

Pluronic F-127 in extracellular solution for 30-60 minutes at 37°C. Alternatively, use the

Calcium 6 Assay Kit according to the manufacturer's instructions, which typically involves a

2-hour incubation at 37°C[8].

Washing: Wash the cells with extracellular solution to remove excess dye.

Imaging: Mount the cells on an inverted fluorescence microscope equipped with a ratiometric

imaging system for Fura-2 (excitation at 340 nm and 380 nm, emission at 510 nm) or a

system compatible with the Calcium 6 dye.

Baseline Measurement: Record the baseline fluorescence ratio (F340/F380 for Fura-2) or

fluorescence intensity for a few minutes.

Englerin A Application: Perfuse the cells with the extracellular solution containing the desired

concentration of Englerin A.

Data Acquisition: Continuously record the fluorescence changes for several minutes to

observe the full response.

Data Analysis: Calculate the change in fluorescence ratio or intensity over time. The EC50

can be determined by plotting the peak response against the logarithm of the Englerin A

concentration and fitting the data to a Hill equation.
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Calcium imaging experimental workflow.
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Whole-Cell Patch-Clamp Electrophysiology
This technique directly measures the ion currents flowing through TRPC4/5 channels upon

activation by Englerin A.

Materials:

HEK 293 cells expressing TRPC4 or TRPC5, or A498 cells.

Patch-clamp amplifier and data acquisition system.

Glass micropipettes (2-4 MΩ resistance).

Extracellular (bath) solution: Normal Tyrode (NT) solution.

Intracellular (pipette) solution.

Englerin A stock solution.

Procedure:

Cell Preparation: Plate cells on coverslips suitable for patch-clamp recording.

Pipette Fabrication: Pull glass capillaries to form micropipettes with a resistance of 2-4 MΩ

when filled with the intracellular solution.

Gigaohm Seal Formation: Approach a single cell with the micropipette and apply gentle

suction to form a high-resistance (gigaohm) seal between the pipette tip and the cell

membrane.

Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch

under the pipette tip, achieving the whole-cell configuration.

Voltage-Clamp Recording: Clamp the membrane potential at a holding potential (e.g., -60

mV). Apply voltage ramps (e.g., from -100 mV to +100 mV over a few hundred milliseconds)

at regular intervals (e.g., every 10-20 seconds) to record the current-voltage (I-V)

relationship[2][9].
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Baseline Recording: Record stable baseline currents for a few minutes.

Englerin A Application: Perfuse the bath with a solution containing Englerin A (e.g., 100 nM).

Recording of Englerin A-Evoked Currents: Continue recording during and after Englerin A

application to measure the evoked currents. The characteristic doubly rectifying I-V curve is

a hallmark of TRPC4/5 channels[8].

Data Analysis: Subtract the baseline current from the Englerin A-evoked current to obtain the

net current. Plot the I-V relationship and analyze the current amplitudes at specific voltages.
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Whole-cell patch-clamp logical flow.
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Cell Viability Assays
These assays are used to quantify the cytotoxic effects of Englerin A.

Materials:

Cancer cell lines of interest (e.g., A498, A-673).

96-well or 384-well cell culture plates.

Englerin A stock solution.

Cell viability reagent (e.g., CellTiter-Glo, WST-1).

Plate reader for luminescence or absorbance.

Procedure:

Cell Seeding: Plate cells at a suitable density (e.g., 2,000-20,000 cells/well) in multi-well

plates and allow them to adhere overnight.

Compound Treatment: Treat the cells with a range of concentrations of Englerin A. Include a

vehicle control (e.g., DMSO). For rescue experiments, the TRPC4/5 inhibitor ML204 (e.g., 50

µM) can be co-administered with Englerin A[5][8].

Incubation: Incubate the cells for a specified period (e.g., 48 hours).

Viability Measurement: Add the cell viability reagent to each well according to the

manufacturer's protocol.

Data Reading: Measure the luminescence or absorbance using a plate reader.

Data Analysis: Normalize the data to the vehicle-treated control cells. Plot the normalized cell

viability against the logarithm of the Englerin A concentration and fit the data to a four-

parameter Hill equation to determine the IC50 value.

Conclusion
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Englerin A is a powerful and specific pharmacological tool for studying the function of TRPC4

and TRPC5 channels. Its ability to induce potent, calcium-dependent cell death in cancer cells

expressing these channels underscores the potential of targeting TRPC4 and TRPC5 for

therapeutic intervention. The detailed data and protocols provided in this guide offer a solid

foundation for researchers and drug development professionals to explore the multifaceted

roles of these channels in health and disease and to leverage the unique properties of Englerin

A in their investigations. While the in vivo toxicity of Englerin A itself may limit its direct clinical

application, it serves as an invaluable chemical scaffold for the development of novel TRP

channel modulators[5][10].

Need Custom Synthesis?
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To cite this document: BenchChem. [Englerin A: A Potent and Selective Agonist of TRPC4
and TRPC5 Channels]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16139713/docs#englerin-a-a-potent-and-selective-
agonist-of-trpc4-and-trpc5-channels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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